4-fluoro-N-(4-(3-oxo-3-(4-(pyrimidin-2-yl)piperazin-1-yl)propyl)thiazol-2-yl)benzamide

• IUPAC Name: 4-fluoro-N-[4-[3-oxo-3-(4-pyrimidin-2-ylpiperazin-1-yl)propyl]-1,3-thiazol-2-yl]benzamide
• InChI: InChI=1S/C21H21FN6O2S/c22-16-4-2-15(3-5-16)19(30)26-21-25-17(14-31-21)6-7-18(29)27-10-12-28(13-11-27)20-23-8-1-9-24-20/h1-5,8-9,14H,6-7,10-13H2,(H,25,26,30)
• InChI Key: WNBSSDQWGGTZFF-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=NC=CC=N2)C(=O)CCC3=CSC(=N3)NC(=O)C4=CC=C(C=C4)F
• Molecular Formula: C21H21FN6O2S
• Molecular Weight: 440.5 g/mol

Description

Molecular Structure Analysis

The molecular structure of a compound can be confirmed using various spectroscopic techniques such as IR, 1H NMR, ESI–MS, and CHN analysis. Unfortunately, the specific molecular structure analysis for this compound is not provided in the available literature.

Scientific Research Applications

Synthesis and Antimicrobial Activity

• Synthesis of Novel Compounds : Research has led to the synthesis of new chemical structures with potential biological activities, including antimicrobial properties. Compounds such as 2-(substituted phenyl)-2-oxoethyl 4-(pyrimidin-2-yl)piperazin-1-carbodithiodate derivatives have been synthesized and evaluated for their antimicrobial activity against various microorganism strains, showing significant results (Yurttaş et al., 2016).

• Antimycobacterial Activity : Fluorinated benzothiazolo imidazole compounds have been developed and assessed for antimicrobial activity. Some of these compounds exhibited promising anti-microbial activity, contributing to the search for new therapeutic agents (Sathe et al., 2011).

Antitumor and Pharmacological Activities

• Antitumor Evaluation : A series of 2,4,6-trisubstituted pyrimidine derivatives containing benzothiazole moiety have been designed and synthesized. These compounds were evaluated for their antitumor activities against several cancer cell lines, with some showing moderate to strong activities. This highlights their potential as high-efficiency antitumor drugs (Li et al., 2020).

• Design and Synthesis of Novel Compounds : The design and synthesis of thiazole-aminopiperidine hybrid analogues have led to the identification of novel Mycobacterium tuberculosis GyrB inhibitors. This research presents new compounds with significant in vitro activity, opening pathways for developing treatments against tuberculosis (Jeankumar et al., 2013).